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1,3,5-Triazine-2,4,6-triamine,

phosphate

Cat. No.: B019864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fire suppression performance of melamine

phosphate (MP) with alternative flame retardants, supported by experimental data. The

information is intended to assist researchers and professionals in making informed decisions

regarding the selection of appropriate fire-retardant materials for various applications.

Overview of Fire Suppression Mechanisms
Melamine phosphate is a halogen-free flame retardant that acts in both the gas and condensed

phases to suppress fire.[1][2] When exposed to heat, it decomposes, releasing inert gases like

nitrogen and ammonia, which dilute the flammable gases and oxygen in the gas phase.[1][3]

Simultaneously, in the condensed phase, the phosphoric acid produced catalyzes the formation

of a stable char layer on the polymer surface.[1][3] This char layer acts as a physical barrier,

insulating the underlying material from heat and preventing the release of flammable volatiles.

[3]

Alternative flame retardants operate through various mechanisms. Halogenated flame

retardants release halogen radicals in the gas phase to interrupt the combustion chain reaction.

[4] Metal hydroxides, such as aluminum hydroxide (ATH), release water upon decomposition,

which cools the polymer and dilutes flammable gases.[4] Ammonium polyphosphate (APP) is

another phosphorus-based flame retardant that functions similarly to melamine phosphate

through intumescence and char formation.[4]
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Comparative Performance Data
The fire suppression performance of melamine phosphate and its alternatives has been

evaluated using standardized tests, including the Limiting Oxygen Index (LOI), the UL-94

Vertical Flammability Test, and Cone Calorimetry. The following tables summarize the

quantitative data from these tests in various polymer matrices.

Limiting Oxygen Index (LOI) and UL-94 Rating
The LOI test (ASTM D2863) measures the minimum oxygen concentration required to support

the flaming combustion of a material. A higher LOI value indicates better flame retardancy. The

UL-94 test evaluates the self-extinguishing characteristics of a vertically oriented specimen

after exposure to a flame. The ratings (V-0, V-1, V-2) indicate the material's ability to extinguish

the flame and prevent dripping.

Table 1: LOI and UL-94 V Rating Comparison in Various Polymers
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Polymer Matrix
Flame
Retardant
(Loading %)

LOI (%) UL-94 Rating Reference

Polyurethane

Foam (PUF)
None 19.1 - [5]

Melamine

Phosphate (MP)

(20%)

33.0 V-0 [5]

Aluminum

Trihydrate (ATH)

(20%)

21.9 - [5]

Tris(2-chloro-1-

methylethyl)

phosphate

(TCPP) (20%)

22.9 V-0 [5]

Tris(1,3-dichloro-

2-propyl)

phosphate

(TDCP) (20%)

31.0 V-0 [5]

Polyamide 66

(PA66)
None - - [6]

Melamine

Polyphosphate

(MPP) (17%)

- V-1 [6]

MPP (11.9%) +

Polyimide (PI)

(5.1%)

33.9 V-0 [6]

Epoxy Resin None 23.4 - [7]

Melamine

Poly(zinc

phosphate)

- V-0 [8]
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(MPZnP) + MPP

(20%)

Cone Calorimeter Data
The Cone Calorimeter test (ASTM E1354) provides comprehensive data on the fire behavior of

materials under controlled heat flux conditions. Key parameters include the peak Heat Release

Rate (pHRR), Total Heat Release (THR), and Total Smoke Production (TSP). Lower values for

these parameters are desirable for enhanced fire safety.

Table 2: Cone Calorimeter Data for Melamine Phosphate and Alternatives
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Polymer
Matrix

Flame
Retardant
(Loading %)

pHRR
(kW/m²)

THR
(MJ/m²)

TSP (m²/m²) Reference

Polyamide 66

(PA66)
None - - - [6]

Melamine

Polyphosphat

e (MPP)

(17%)

- - - [6]

MPP (11.9%)

+ Polyimide

(PI) (5.1%)

Reduced by

56.5% vs.

PA66

Reduced by

9.0% vs. 17%

MPP

Lower than

17% MPP
[6]

Epoxy Resin None - - - [9]

AlPi (3.2%) +

MPP (1.6%)

+ Al₂O₃

(0.2%)

- -
Reduced by

64% vs. EP
[9]

Bitumen None - - - [10]

Melamine

coated

Ammonium

Polyphosphat

e (MAPP)

(18%)

Reduced by

52%
- - [10]

Attapulgite

(ATTP) (18%)

Reduced by

10%
- - [10]

ATTP

(13.5%) +

MAPP (4.5%)

Reduced by

25%
- - [10]

Experimental Protocols
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Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO
4589)
This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and

nitrogen that will just support flaming combustion of a material under specified test conditions.

Specimen: A small, vertically oriented sample of the material.

Procedure: The specimen is ignited at the top. The oxygen concentration in the gas mixture

is systematically varied until the minimum concentration that sustains combustion for a

specified time or over a specified length of the specimen is determined.

Apparatus: A heat-resistant glass column containing the specimen, with a controlled flow of

oxygen and nitrogen from the bottom.

UL-94 Vertical Flammability Test
This test assesses the flammability of plastic materials used in devices and appliances.

Specimen: A rectangular bar of the material held vertically.

Procedure: A controlled flame is applied to the bottom of the specimen for 10 seconds and

then removed. The duration of flaming and glowing after the flame is removed is recorded.

The flame is then reapplied for another 10 seconds, and the afterflame and afterglow times

are again recorded. Observations of dripping and ignition of a cotton pad placed below the

specimen are also made.

Classification: Materials are classified as V-0, V-1, or V-2 based on the afterflame time,

afterglow time, and whether flaming drips ignite the cotton. V-0 is the most stringent

classification.

Cone Calorimeter Test (ASTM E1354 / ISO 5660)
This test measures the heat release rate and other flammability properties of materials under

controlled thermal radiation.

Specimen: A 100 mm x 100 mm flat sample.
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Procedure: The specimen is exposed to a specific level of radiant heat from a conical heater.

An external igniter is used to ignite the flammable gases produced by the heated specimen.

The test measures the rate of heat release by monitoring the oxygen concentration in the

exhaust gas stream. Other parameters such as time to ignition, mass loss rate, and smoke

production are also recorded.

Key Parameters:

Peak Heat Release Rate (pHRR): The maximum rate of heat released during combustion.

Total Heat Release (THR): The total amount of heat released throughout the test.

Total Smoke Production (TSP): The total amount of smoke generated during the test.
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Caption: Dual-action fire suppression mechanism of Melamine Phosphate.
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Experimental Workflow for Fire Suppression Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

